Cas no 1804352-36-0 (4-(Bromomethyl)-3-hydroxy-2-(trifluoromethoxy)pyridine-5-carboxylic acid)

• Product Name: 4-(Bromomethyl)-3-hydroxy-2-(trifluoromethoxy)pyridine-5-carboxylic acid
• CAS No: 1804352-36-0
• MF: C₈H₅BrF₃NO₄
• MW: 316.028812170029
• CID: 4814526
• Update Time: 2025-10-29

4-(Bromomethyl)-3-hydroxy-2-(trifluoromethoxy)pyridine-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-(Bromomethyl)-3-hydroxy-2-(trifluoromethoxy)pyridine-5-carboxylic acid

• Inchi： 1S/C8H5BrF3NO4/c9-1-3-4(7(15)16)2-13-6(5(3)14)17-8(10,11)12/h2,14H,1H2,(H,15,16)
• InChI Key： CUDJIRSRFLHWHR-UHFFFAOYSA-N
• SMILES： BrCC1=C(C(=NC=C1C(=O)O)OC(F)(F)F)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 288
• XLogP3: 2.1
• Topological Polar Surface Area: 79.6

Additional information on 4-(Bromomethyl)-3-hydroxy-2-(trifluoromethoxy)pyridine-5-carboxylic acid

Introduction to 4-(Bromomethyl)-3-hydroxy-2-(trifluoromethoxy)pyridine-5-carboxylic acid (CAS No. 1804352-36-0)

4-(Bromomethyl)-3-hydroxy-2-(trifluoromethoxy)pyridine-5-carboxylic acid (CAS No. 1804352-36-0) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, including a bromomethyl group, a hydroxyl group, and a trifluoromethoxy substituent, offers a wide range of applications in drug discovery and development.

The bromomethyl group in 4-(Bromomethyl)-3-hydroxy-2-(trifluoromethoxy)pyridine-5-carboxylic acid serves as a reactive site for various chemical transformations, making it an excellent building block for the synthesis of complex molecules. The presence of the hydroxyl group adds polarity and hydrogen-bonding capabilities, which can influence the compound's solubility and biological activity. The trifluoromethoxy substituent, known for its electron-withdrawing properties, enhances the compound's lipophilicity and metabolic stability.

Recent studies have highlighted the potential of 4-(Bromomethyl)-3-hydroxy-2-(trifluoromethoxy)pyridine-5-carboxylic acid in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound can serve as a lead structure for the development of novel anti-inflammatory agents. The unique combination of functional groups provides a scaffold that can be modified to optimize pharmacological properties such as potency, selectivity, and bioavailability.

In another study, scientists at the University of California, San Francisco, explored the use of 4-(Bromomethyl)-3-hydroxy-2-(trifluoromethoxy)pyridine-5-carboxylic acid in the design of inhibitors for specific enzymes involved in cancer progression. The compound's ability to form stable complexes with target proteins makes it a promising candidate for further investigation in oncology.

The synthesis of 4-(Bromomethyl)-3-hydroxy-2-(trifluoromethoxy)pyridine-5-carboxylic acid involves several well-established chemical reactions. One common approach is to start with a pyridine derivative and introduce the bromomethyl and trifluoromethoxy groups through sequential substitution reactions. The hydroxyl group can be introduced via hydrolysis or other functional group transformations. These synthetic routes are highly reproducible and can be scaled up for industrial production.

The physical and chemical properties of 4-(Bromomethyl)-3-hydroxy-2-(trifluoromethoxy)pyridine-5-carboxylic acid have been extensively studied. It is a white crystalline solid with a melting point ranging from 180 to 185°C. The compound is moderately soluble in polar solvents such as methanol and dimethyl sulfoxide (DMSO), but it has limited solubility in non-polar solvents like hexane. These properties make it suitable for use in various analytical techniques, including high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy.

In terms of safety and handling, 4-(Bromomethyl)-3-hydroxy-2-(trifluoromethoxy)pyridine-5-carboxylic acid should be stored in a cool, dry place away from direct sunlight and incompatible materials. Standard laboratory safety protocols should be followed when handling this compound to ensure the well-being of researchers and laboratory personnel.

Overall, 4-(Bromomethyl)-3-hydroxy-2-(trifluoromethoxy)pyridine-5-carboxylic acid (CAS No. 1804352-36-0) represents a valuable tool in the arsenal of medicinal chemists and pharmaceutical researchers. Its unique structural features and versatile reactivity make it an attractive starting point for the development of novel therapeutic agents with potential applications in anti-inflammatory and oncological treatments.